1-[(2-chloropyridin-3-yl)sulfonyl]-N-({2-[(pyrrolidin-1-yl)methyl]phenyl}methyl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-chloropyridin-3-yl)sulfonyl-N-[[2-(pyrrolidin-1-ylmethyl)phenyl]methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H29ClN4O3S/c24-22-21(8-5-11-25-22)32(30,31)28-14-9-18(10-15-28)23(29)26-16-19-6-1-2-7-20(19)17-27-12-3-4-13-27/h1-2,5-8,11,18H,3-4,9-10,12-17H2,(H,26,29)
• InChI Key: WDTQHMOESWTUFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=CC=C2CNC(=O)C3CCN(CC3)S(=O)(=O)C4=C(N=CC=C4)Cl
• Molecular Formula: C23H29ClN4O3S
• Molecular Weight: 477.0 g/mol
• CAS No.: 1295152-18-9

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to create compounds for the treatment of various diseases. The compound also contains a 2-chloropyridin-3-yl group and a piperidine-4-carboxamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine compounds are typically synthesized through ring construction from different cyclic or acyclic precursors, or through functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the 2-chloropyridin-3-yl group, and the piperidine-4-carboxamide group.

Future Directions

Future research could focus on synthesizing this compound and studying its potential biological activities. The pyrrolidine scaffold is a versatile structure in drug discovery, and new pyrrolidine compounds with different biological profiles could be designed.